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S-(2-Ornithylamino-4-methoxy-5-(1'-methyl-4'-piperidylamino)carboxyphenyl)glutathione S-(2-Ornithylamino-4-methoxy-5-(1'-methyl-4'-piperidylamino)carboxyphenyl)glutathione
Brand Name: Vulcanchem
CAS No.: 129596-89-0
VCID: VC21190501
InChI: InChI=1S/C29H46N8O9S/c1-37-10-7-16(8-11-37)34-26(42)17-12-23(20(13-22(17)46-2)35-27(43)18(31)4-3-9-30)47-15-21(29(45)33-14-25(40)41)36-28(44)19(32)5-6-24(38)39/h12-13,16,18-19,21H,3-11,14-15,30-32H2,1-2H3,(H,33,45)(H,34,42)(H,35,43)(H,36,44)(H,38,39)(H,40,41)/t18-,19-,21-/m0/s1
SMILES: CN1CCC(CC1)NC(=O)C2=CC(=C(C=C2OC)NC(=O)C(CCCN)N)SCC(C(=O)NCC(=O)O)NC(=O)C(CCC(=O)O)N
Molecular Formula: C29H46N8O9S
Molecular Weight: 682.8 g/mol

S-(2-Ornithylamino-4-methoxy-5-(1'-methyl-4'-piperidylamino)carboxyphenyl)glutathione

CAS No.: 129596-89-0

Cat. No.: VC21190501

Molecular Formula: C29H46N8O9S

Molecular Weight: 682.8 g/mol

* For research use only. Not for human or veterinary use.

S-(2-Ornithylamino-4-methoxy-5-(1'-methyl-4'-piperidylamino)carboxyphenyl)glutathione - 129596-89-0

Specification

CAS No. 129596-89-0
Molecular Formula C29H46N8O9S
Molecular Weight 682.8 g/mol
IUPAC Name (4S)-4-amino-5-[[(2R)-1-(carboxymethylamino)-3-[2-[[(2S)-2,5-diaminopentanoyl]amino]-4-methoxy-5-[(1-methylpiperidin-4-yl)carbamoyl]phenyl]sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
Standard InChI InChI=1S/C29H46N8O9S/c1-37-10-7-16(8-11-37)34-26(42)17-12-23(20(13-22(17)46-2)35-27(43)18(31)4-3-9-30)47-15-21(29(45)33-14-25(40)41)36-28(44)19(32)5-6-24(38)39/h12-13,16,18-19,21H,3-11,14-15,30-32H2,1-2H3,(H,33,45)(H,34,42)(H,35,43)(H,36,44)(H,38,39)(H,40,41)/t18-,19-,21-/m0/s1
Standard InChI Key MWWPXANGCUTKTQ-ZJOUEHCJSA-N
Isomeric SMILES CN1CCC(CC1)NC(=O)C2=CC(=C(C=C2OC)NC(=O)[C@H](CCCN)N)SC[C@@H](C(=O)NCC(=O)O)NC(=O)[C@H](CCC(=O)O)N
SMILES CN1CCC(CC1)NC(=O)C2=CC(=C(C=C2OC)NC(=O)C(CCCN)N)SCC(C(=O)NCC(=O)O)NC(=O)C(CCC(=O)O)N
Canonical SMILES CN1CCC(CC1)NC(=O)C2=CC(=C(C=C2OC)NC(=O)C(CCCN)N)SCC(C(=O)NCC(=O)O)NC(=O)C(CCC(=O)O)N

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